Cas no 1000018-19-8 (2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide)

2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide structure

1000018-19-8 structure

Product Name:2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide

CAS No:1000018-19-8

Molecular Formula:C₁₀H₁₄N₂O₂S

Molecular Weight:226.295361042023

MDL:MFCD09864829

CID:2129275

PubChem ID:42544149

2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide Properties

Names and Identifiers

- 2-Benzyl-1,2,6-thiadiazinane-1,1-dione
- 2-benzyl-1,2,6-thiadiazinane 1,1-dioxide
- 2-BENZYL-1??,2,6-THIADIAZINANE-1,1-DIONE
- 2-Benzyl-1,2,6-thiadiazinane1,1-dioxide
- MDL： MFCD09864829
- InChIKey： JUFCSQWFQHSDDX-UHFFFAOYSA-N
- Inchi： 1S/C10H14N2O2S/c13-15(14)11-7-4-8-12(15)9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2
- SMILES： S1(NCCCN1CC1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 226.07759887g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 226.07759887g/mol
Heavy Atom Count: 15
Complexity: 291
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 57.8

2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00H9KN-100mg	2-Benzyl-1,2,6-Thiadiazinane 1,1-Dioxide	1000018-19-8	96%	100mg	$170.00
A2B Chem LLC	AI04759-50mg	2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide	1000018-19-8	95%	50mg	$121.00	2024-04-20
Aaron	AR00H9SZ-100mg	2-Benzyl-1,2,6-Thiadiazinane 1,1-Dioxide	1000018-19-8	95%	100mg	$192.00	2025-03-31
Enamine	EN300-1722015-0.05g	2-benzyl-1lambda6,2,6-thiadiazinane-1,1-dione	1000018-19-8	95.0%	0.05g	$81.0	2025-02-20
eNovation Chemicals LLC	D771698-100mg	2-Benzyl-1,2,6-Thiadiazinane 1,1-Dioxide	1000018-19-8	95%	100mg	$275	2022-04-13
TRC	B592243-10mg	2-Benzyl-1,2,6-thiadiazinane 1,1-Dioxide	1000018-19-8		10mg	$ 50.00	2022-06-07

2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide Suppliers

Hubei Yangxin Pharmaceutical Technology Co., Ltd

Audited Supplier

(CAS:1000018-19-8)

MR./MRS.:YANG YI PENG

Phone:15374527030

Email:2853117762@qq.com

2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide Related Literature

1. Back cover

Soft Matter, 2022,18, 3097-3098
2. Visible light-triggered gel-to-sol transition in halogen-bond-based supramolecules†

Xun Tong,Yuan Qiu,Xiaoyu Zhao,Bijin Xiong,Rongzhen Liao,Haiyan Peng Soft Matter, 2019,15, 6411-6417
3. Sonochemical synthesis of nanocrystalline LaFeO3

M. Sivakumar,A. Gedanken,W. Zhong,Y. H. Jiang,Y. W. Du,I. Brukental,D. Bhattacharya,Y. Yeshurun,I. Nowik J. Mater. Chem., 2004,14, 764-769
4. Boosting exciton dissociation and charge separation in pyrene-based linear conjugated polymers for efficient photocatalytic hydrogen production†

Lei Hao,Rongchen Shen,Shuling Chen,Weiling Bi,Lei Wang,Guijie Liang,Peng Zhang,Xin Li J. Mater. Chem. A, 2022,10, 24064-24072
5. Deliberate design of a neutral heterometallic organic framework containing a record 25-fold interpenetrating diamondoid network†

Yan-Ping He,Yan-Xi Tan,Jian Zhang CrystEngComm, 2012,14, 6359-6361
6. New cylindrical peptide assemblies defined by extended parallel β-sheets†

Ashok D. Pehere,Christopher J. Sumby,Andrew D. Abell Org. Biomol. Chem., 2013,11, 425-429
7. Back cover

Integr. Biol., 2012,4, 449-450
8. Cu, Al and Ga based metal organic framework catalysts for the decarboxylation of oleic acid

L. Yang,G. L. Ruess,M. A. Carreon Catal. Sci. Technol., 2015,5, 2777-2782
9. Back cover

CrystEngComm, 2015,17, 967-968
10. Magnetic, electrochemical and spectroscopic properties of iron(iii) amine–bis(phenolate) halide complexes†

Rebecca K. Dean,Candace I. Fowler,Kamrul Hasan,Kagan Kerman,Philip Kwong,Simon Trudel,Daniel B. Leznoff,Heinz-Bernard Kraatz,Louise N. Dawe,Christopher M. Kozak Dalton Trans., 2012,41, 4806-4816

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazinanes

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